2,2,2-trifluoro-1-[1-hydroxy-3-(4-methoxyphenyl)-11-(3,4,5-trimethoxyphenyl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]ethanone

Specification

• CAS No.: 364601-90-1
• Molecular Formula: C31H29F3N2O6
• Molecular Weight: 582.6 g/mol
• IUPAC Name: 9-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-6-(3,4,5-trimethoxyphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
• Standard InChI: InChI=1S/C31H29F3N2O6/c1-39-20-11-9-17(10-12-20)18-13-22-27(24(37)14-18)28(19-15-25(40-2)29(42-4)26(16-19)41-3)36(30(38)31(32,33)34)23-8-6-5-7-21(23)35-22/h5-12,15-16,18,28,35H,13-14H2,1-4H3
• Standard InChI Key: QXIONYISBBJWBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC3=C(C(N(C4=CC=CC=C4N3)C(=O)C(F)(F)F)C5=CC(=C(C(=C5)OC)OC)OC)C(=O)C2

Introduction

2,2,2-trifluoro-1-[1-hydroxy-3-(4-methoxyphenyl)-11-(3,4,5-trimethoxyphenyl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e]diazepin-10-yl]ethanone is a complex organic compound belonging to the dibenzo[b,e]diazepine class. This compound is characterized by its structural complexity, featuring a trifluoromethyl group and multiple methoxy substituents on its phenyl rings, which contribute to its unique chemical properties and potential applications in pharmacology.

Molecular Formula and Weight

• Molecular Formula: C27H30F3N2O5

• Molecular Weight: Approximately 500.54 g/mol.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, requiring advanced techniques to ensure the correct formation of the complex structure. Monitoring of reaction progress is often conducted using Thin Layer Chromatography (TLC) or High Performance Liquid Chromatography (HPLC).

Pharmacological Interest

This compound is of significant pharmacological interest due to its structural complexity and the presence of functional groups that may influence biological activity. The multiple methoxy groups may enhance binding affinity to biological targets through increased hydrophobic interactions.

Biological Targets

The mechanism of action likely involves interaction with specific biological targets such as receptors or enzymes. The presence of multiple methoxy groups could enhance binding affinity, potentially leading to therapeutic applications.

Typical Reactions

The compound may participate in various chemical reactions typical for diazepines and aromatic compounds. These reactions are typically conducted under controlled conditions to prevent degradation or unwanted side reactions.

Stability Considerations

Given its complex structure, stability is a concern, especially under conditions that might lead to degradation. Monitoring and control of reaction conditions are crucial to maintain the integrity of the compound.